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Compound of Interest

Compound Name: 1H-indole-2-carbohydrazide

Cat. No.: B185677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1H-indole-2-carbohydrazide, a

key chemical intermediate in the synthesis of various biologically active compounds. This

document outlines its chemical properties, a detailed synthesis protocol, and explores the

mechanisms of action of its derivatives, which have shown promise in anticancer, antidiabetic,

and antimicrobial research.

Core Compound Properties
1H-indole-2-carbohydrazide is a heterocyclic organic compound that serves as a versatile

building block in medicinal chemistry.[1] Its indole core and hydrazide functional group make it

a valuable precursor for synthesizing a wide range of derivatives with diverse pharmacological

activities.

Quantitative Data Summary
The fundamental chemical and physical properties of 1H-indole-2-carbohydrazide are

summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 175.19 g/mol [2]

Chemical Formula C₉H₉N₃O [2]

CAS Number 5055-39-0 [2]

Physical Form Solid

Purity Typically ≥95%

Storage Temperature
2-8°C, sealed in a dry

environment

InChI Key
DZLFRQHFFVRYEE-

UHFFFAOYSA-N

Synthesis of 1H-Indole-2-Carbohydrazide
The synthesis of 1H-indole-2-carbohydrazide is a straightforward process, typically achieved

through the hydrazinolysis of an indole-2-carboxylate ester.

Experimental Protocol: Synthesis from Methyl 1H-
indole-2-carboxylate
This protocol details the synthesis of 1H-indole-2-carbohydrazide from methyl 1H-indole-2-

carboxylate and hydrazine.

Materials:

Methyl 1H-indole-2-carboxylate

Hydrazine

Ethanol

Water

Procedure:
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A solution of methyl 1H-indole-2-carboxylate (3 mmol) and hydrazine (9 mmol) in ethanol (20

mL) is stirred at room temperature for 6 hours.[3]

Following the reaction period, water is added to the reaction mixture.[3]

The addition of water induces the precipitation of a white solid, which is the 1H-indole-2-
carbohydrazide product.[3]

The pure precipitate is then separated from the solution by filtration.[3]

Synthesis Workflow Diagram
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Reaction at Room Temperature (6 hours)

Workup

Methyl 1H-indole-2-carboxylate

Hydrazinolysis

Stirring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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